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Compound of Interest

Compound Name: N-Acetyl mesalazine-13C6

Cat. No.: B15584184

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of N-Acetyl
mesalazine-13Ce, a stable isotope-labeled internal standard crucial for pharmacokinetic and
metabolic studies of mesalazine (5-aminosalicylic acid, 5-ASA). This document outlines key
specifications from a known commercial supplier and details the process for acquiring this
compound through custom synthesis for specialized research needs.

Introduction

N-Acetyl mesalazine is the primary metabolite of mesalazine, a drug widely used in the
treatment of inflammatory bowel disease (IBD). The use of a stable isotope-labeled version,
such as N-Acetyl mesalazine-13Ce, is essential for accurate quantification in biological matrices
during drug development and clinical research. The 13Ce labeling provides a distinct mass shift,
allowing for precise differentiation from the endogenous, unlabeled compound in mass
spectrometry-based assays.

Commercial Availability

Currently, N-Acetyl mesalazine-13Ce is available from a limited number of specialized chemical
suppliers. The primary mode of acquisition appears to be through custom synthesis or on a
"made-to-order" basis, rather than as a stock item.

Supplier Overview
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One of the identified commercial sources for N-Acetyl mesalazine-13Ce is MedChemEXxpress.
While the compound is listed in their catalog, it is typically available upon quotation, which is
common for complex, isotopically labeled molecules. Researchers are advised to contact the
supplier directly to obtain a certificate of analysis (CoA) and to inquire about current availability,
pricing, and lead times.

Quantitative Data

The following tables summarize the available quantitative data for N-Acetyl mesalazine-3Ce. It
is important to note that specifications such as isotopic and chemical purity are often lot-
specific and will be detailed in the Certificate of Analysis provided by the supplier upon
purchase or custom synthesis.

Table 1: General Chemical Properties

Property Value Source

N-Acetyl-5-aminosalicylic acid-

Chemical Name 15Cq MedChemExpress

CAS Number 1261392-91-9 MedChemExpress|[1]
Molecular Formula Cs13CeHoNO4 MedChemExpress[1]
Molecular Weight 201.13 MedChemExpress[1]

Table 2: Typical Product Specifications (To be confirmed by Supplier's CoA)
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Specification

Typical Value

Notes

Chemical Purity

>98% (by HPLC/LC-MS)

This is a standard purity level
for such reference compounds.
Actual purity will be reported
on the CoA.

Isotopic Purity (Enrichment)

=99 atom % 13C

The degree of isotopic
enrichment is critical for its use
as an internal standard. This
should be explicitly confirmed

with the supplier.

Physical Format

Solid (e.g., powder, crystalline)

The compound is typically
supplied as a solid. Specific

appearance may vary by lot.

Standard Pack Sizes

1 mg, 5 mg, 10 mg

Availability of specific pack
sizes should be confirmed

upon quotation.

Storage Conditions

Store at -20°C for long-term

stability.

Recommended storage
conditions will be provided on

the product data sheet.

Sourcing Workflow

The process of acquiring N-Acetyl mesalazine-13Ce for research purposes can be visualized as

a logical workflow. The primary decision point is whether to pursue a catalog product or a

custom synthesis, often depending on the specific purity requirements and the urgency of the

need.
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Search for Commercial Suppliers

Sourcing N-Acetyl Mesalazine-13Cs
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A workflow for sourcing N-Acetyl mesalazine-13Ce.

Experimental Protocols

While specific experimental protocols are highly dependent on the research application, the

use of N-Acetyl mesalazine-13Ce as an internal standard in a typical LC-MS/MS bioanalytical
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method would follow these general steps.

General Protocol for Sample Preparation and LC-MS/MS
Analysis

o Preparation of Standard Solutions:

o Prepare a stock solution of N-Acetyl mesalazine-13Cs in a suitable organic solvent (e.g.,
methanol or DMSO).

o Perform serial dilutions to create working solutions at the desired concentrations for
spiking into calibration standards and quality control samples.

e Sample Preparation (e.g., Plasma):
o Thaw plasma samples at room temperature.

o To a defined volume of plasma (e.g., 100 pL), add the N-Acetyl mesalazine-13Ce internal
standard working solution.

o Perform protein precipitation by adding a solvent such as acetonitrile.
o Vortex and centrifuge the samples to pellet the precipitated proteins.

o Transfer the supernatant to a clean tube and evaporate to dryness under a stream of
nitrogen.

o Reconstitute the residue in the mobile phase for LC-MS/MS analysis.
e LC-MS/MS Analysis:

o Inject the reconstituted sample onto an appropriate HPLC or UPLC column (e.g., a C18
column).

o Use a gradient elution with a mobile phase consisting of, for example, water with 0.1%
formic acid and acetonitrile with 0.1% formic acid.
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o Detect the analyte and the internal standard using a tandem mass spectrometer operating
in multiple reaction monitoring (MRM) mode. The specific precursor and product ion
transitions for both N-Acetyl mesalazine and N-Acetyl mesalazine-13Ces will need to be

optimized.

In Silico Signaling Pathway Context

N-Acetyl mesalazine is a metabolite of mesalazine, which exerts its anti-inflammatory effects
through various mechanisms, including the inhibition of the NF-kB (nuclear factor kappa-light-
chain-enhancer of activated B cells) signaling pathway. The diagram below illustrates a
simplified representation of this pathway, which is a key target in inflammatory bowel disease
research.
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Simplified NF-kB signaling pathway and the inhibitory role of mesalazine.
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Conclusion

N-Acetyl mesalazine-13Cs is a vital tool for researchers in the field of IBD and drug metabolism.
While not widely available as a stock item, it can be sourced through specialized suppliers like
MedChemExpress on a per-quote basis. For highly specific requirements regarding purity and
isotopic enrichment, custom synthesis from providers such as Cambridge Isotope Laboratories
is a recommended approach.[2] This guide provides the foundational information needed for
the procurement and application of this important research compound. Researchers are
strongly encouraged to directly contact suppliers to obtain the most accurate and up-to-date
product specifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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